naphthoquinone O-benzoyloxime

• IUPAC Name: [(E)-(4-oxonaphthalen-1-ylidene)amino] benzoate
• InChI: InChI=1S/C17H11NO3/c19-16-11-10-15(13-8-4-5-9-14(13)16)18-21-17(20)12-6-2-1-3-7-12/h1-11H/b18-15+
• InChI Key: WVAPBLNYFKRVPW-OBGWFSINSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)ON=C2C=CC(=O)C3=CC=CC=C23
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)O/N=C/2\C=CC(=O)C3=CC=CC=C23
• Molecular Formula: C17H11NO3
• Molecular Weight: 277.27 g/mol

Description

Naphthoquinones are secondary metabolites found in plants and are used in traditional medicine to treat diverse human diseases. They are recognized as preferred structures in medicinal chemistry due to their biological activity and structural properties. They are able to undergo redox cycling and generate reactive oxygen species (ROS) in cancer cells.

Synthesis Analysis

The synthesis of naphthoquinone derivatives has been explored to contain compounds with potential biological activity. Biosynthesis of novel naphthoquinone derivatives has been conducted in commonly-used chassis cells like Saccharomyces cerevisiae and Escherichia coli. The synthesis encompasses five different synthetic strategies: nucleophilic ring methods, metal-mediated reactions, electrophilic ring methods, pericyclic reactions, and homologation and side chain extensions.

Molecular Structure Analysis

Naphthoquinones are oxidized naphthalenes and similar to other quinones, such as benzoquinone and anthraquinone, as they possess a conjugated electron system that can participate in chemical reactions transporting electrons to other molecules. They bear 2 carbonyl oxygen atoms and are considered as privileged structures in medicinal chemistry.

Chemical Reactions Analysis

Naphthoquinones are able to undergo redox cycling and generate ROS in cancer cells. These reactions can result in the generation of free radicals, including highly active oxygen radicals called reactive oxygen species (ROS).

Mechanism of Action

Naphthoquinones negatively affect cellular apparatus causing neoplastic cell death. They induce oxidative imbalance in cells, alter mitochondrial transmembrane potential, modulate Bcl-2, initiate DNA damage, and modulate MAPK and STAT3 activity.

Future Directions

Naphthoquinone derivatives could be considered for further studies to provide drugs efficient in treating cancer and multidrug-resistant bacteria. They also present a remarkable case of convergent evolution.